Cas no 603946-48-1 (Piperidine, 1-[[(5,8-dimethyl-5H-1,2,4-triazino[5,6-b]indol-3-yl)thio]acetyl]-2-methyl- (9CI))

• Product Name: Piperidine, 1-[[(5,8-dimethyl-5H-1,2,4-triazino[5,6-b]indol-3-yl)thio]acetyl]-2-methyl- (9CI)
• CAS No: 603946-48-1
• MF: C₁₉H₂₃N₅OS
• MW: 369.483822107315
• CID: 951853
• PubChem ID: 3216476
• Update Time: 2025-04-19

Piperidine, 1-[[(5,8-dimethyl-5H-1,2,4-triazino[5,6-b]indol-3-yl)thio]acetyl]-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[(5,8-dimethyl-5H-1,2,4-triazino[5,6-b]indol-3-yl)thio]acetyl]-2-methyl- (9CI)
• HMS1685B16
• 603946-48-1
• DB-277849
• PIPERIDINE, 1-[[(5,8-DIMETHYL-5H-1,2,4-TRIAZINO[5,6-B]INDOL-3-YL)THIO]ACETYL]-2-METHYL-
• AKOS000783495

• Inchi： 1S/C19H23N5OS/c1-12-7-8-15-14(10-12)17-18(23(15)3)20-19(22-21-17)26-11-16(25)24-9-5-4-6-13(24)2/h7-8,10,13H,4-6,9,11H2,1-3H3
• InChI Key： ZODSDXRCHPCPJJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C(=N1)N(C)C1C=CC(C)=CC=12)CC(N1CCCCC1C)=O

Computed Properties

• Exact Mass: 369.16233155g/mol
• Monoisotopic Mass: 369.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.2Ų